Cas no 65702-21-8 (Thiirenecarboxylic acid, methyl-, ethyl ester)

• Product Name: Thiirenecarboxylic acid, methyl-, ethyl ester
• CAS No: 65702-21-8
• MF: C₆H₈O₂S
• MW: 144.191520690918
• CID: 397392
• PubChem ID: 71375425
• Update Time: 2025-04-19

Thiirenecarboxylic acid, methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Thiirenecarboxylic acid, methyl-, ethyl ester
• ethyl 3-methylthiirene-2-carboxylate
• 65702-21-8
• DTXSID90798161

• Inchi： 1S/C6H8O2S/c1-3-8-6(7)5-4(2)9-5/h3H2,1-2H3
• InChI Key： PRTPLOOPHPVSFQ-UHFFFAOYSA-N
• SMILES： S1C(C)=C1C(=O)OCC

Computed Properties

• Exact Mass: 144.02454
• Monoisotopic Mass: 144.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3